Cas no 54257-90-8 (Benzene, 1-bromo-2-[(chloromethyl)thio]-)

• Product Name: Benzene, 1-bromo-2-[(chloromethyl)thio]-
• CAS No: 54257-90-8
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 355053
• PubChem ID: 21828494
• Update Time: 2025-04-19

Benzene, 1-bromo-2-[(chloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(chloromethyl)thio]-
• 1-bromo-2-(chloromethylsulfanyl)benzene
• XDWAKHMDRKLOEU-UHFFFAOYSA-N
• 2-bromophenyl chloromethyl sulfide
• 1-Bromo-2-[(chloromethyl)sulfanyl]benzene
• SCHEMBL9296265
• DTXSID80618566
• o-bromophenyl chloromethyl sulfide
• 54257-90-8

• Inchi： 1S/C7H6BrClS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H,5H2
• InChI Key： XDWAKHMDRKLOEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SCCl

Computed Properties

• Exact Mass: 235.90628
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers